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Compound of Interest

Compound Name: Phenethyl isovalerate

CAS No.: 140-26-1

Cat. No.: B1208491

Get Quote

Phenethyl isovalerate (CAS No. 140-26-1) is a colorless to pale yellow liquid with a sweet,

fruity, and rosy odor.[1][2] It is widely used as a fragrance and flavoring agent.[3][4] While not

classified as a hazardous substance by all regulatory bodies, it is crucial to handle it with care

due to its potential for skin and eye irritation.[1][3] Furthermore, it can be harmful to aquatic life,

necessitating responsible disposal to prevent environmental contamination.[3][5]

Key Safety and Physical Properties:
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Property Value Source

Molecular Formula C13H18O2 [1][3]

Molecular Weight 206.28 g/mol [1][6]

Appearance Colorless to pale yellow liquid [1][4]

Odor Sweet, fruity, apple-like [1]

Boiling Point 263 - 268 °C [4][7]

Flash Point
> 93.3 °C (> 200.0 °F) Closed

Cup
[5]

Solubility
Insoluble in water; soluble in

ethanol and organic solvents
[1]

Hazards
Skin and eye irritant.[1][3]

Harmful to aquatic life.[3][5]

The high flash point indicates a low fire hazard under normal laboratory conditions. However,

its insolubility in water and potential harm to aquatic organisms are critical factors influencing

disposal procedures.[1][3][5]

Immediate Actions: Spill Management Protocol
In the event of a phenethyl isovalerate spill, immediate and correct action is vital to mitigate

risks.

Step-by-Step Spill Cleanup:

Ensure Personal Safety: Immediately alert personnel in the vicinity and ensure the area is

well-ventilated.[1] Don appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves (e.g., butyl rubber), safety goggles with side shields, and a lab

coat.[1][8]

Contain the Spill: For small spills, absorb the liquid using an inert material such as

vermiculite, sand, or a universal binder.[1][8] For larger spills, dike the area to prevent

spreading.[5]
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Collect and Package Waste: Carefully collect the absorbed material and place it into a clearly

labeled, sealed container for hazardous waste disposal.[5][8] The container must be

compatible with the chemical and properly labeled as "Hazardous Waste" with the chemical

name.[8][9]

Decontaminate the Area: Wipe down the affected surface with an appropriate solvent,

followed by soap and water.[8]

Dispose of Contaminated Materials: All contaminated materials, including gloves and

absorbent pads, must be placed in the designated hazardous waste container.[8]

Disposal Procedures: A Decision-Based Approach
The proper disposal route for phenethyl isovalerate depends on the quantity and whether it is

contaminated. Never dispose of phenethyl isovalerate down the drain.[8]

Unused or Uncontaminated Phenethyl Isovalerate
For surplus, unexpired, and uncontaminated phenethyl isovalerate, the preferred method is

redistribution or recycling if possible.[9] If this is not feasible, it must be disposed of as chemical

waste.

Contaminated Phenethyl Isovalerate and Waste
Solutions
All phenethyl isovalerate waste, including solutions and contaminated materials from spills,

must be treated as hazardous waste.[5][8]

Step-by-Step Disposal Protocol:

Waste Collection: Collect all phenethyl isovalerate waste in a dedicated, properly labeled,

and sealed container.[9] Ensure the container is made of a compatible material.[10]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Phenethyl Isovalerate," and any other components of the waste stream.[9]
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Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials such as strong oxidizing agents.[1][9]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal contractor to arrange for pickup and

proper disposal.[8]

Documentation: Complete all necessary hazardous waste manifest forms as required by

your institution and regulatory bodies like the U.S. Environmental Protection Agency (EPA).

[10] This "cradle-to-grave" tracking is a legal requirement.[11]

The following diagram illustrates the decision-making process for the proper disposal of

phenethyl isovalerate.
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Caption: Decision workflow for phenethyl isovalerate disposal.
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Regulatory Compliance: Adhering to the Standards
Disposal of chemical waste is strictly regulated. In the United States, the primary regulations

are from the Occupational Safety and Health Administration (OSHA) and the Environmental

Protection Agency (EPA).

OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the

development of a Chemical Hygiene Plan (CHP) which must include procedures for safe

handling and disposal of hazardous chemicals.[12][13][14]

EPA's Resource Conservation and Recovery Act (RCRA): RCRA governs the management

of hazardous waste from generation to final disposal.[15][16] It is crucial to follow all RCRA

guidelines for waste identification, accumulation, and disposal.[17]

Your institution's EHS department is the primary resource for ensuring compliance with these

and any local regulations. Always consult your site-specific Chemical Hygiene Plan before

handling and disposing of any chemical.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure

the responsible management of chemical waste, thereby protecting our scientific community

and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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